Cas no 10568-14-6 (Phenol, 4-methyl-2-(4-methylphenoxy)-)
10568-14-6 structure
Product Name:Phenol, 4-methyl-2-(4-methylphenoxy)-
CAS No:10568-14-6
MF:C14H14O2
MW:214.259764194489
CID:1161645
PubChem ID:10976822
Update Time:2025-04-20
Phenol, 4-methyl-2-(4-methylphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-methyl-2-(4-methylphenoxy)-
- 4-methyl-2-(4-methylphenoxy)phenol
- SCHEMBL8515094
- DTXSID50450475
- 10568-14-6
-
- Inchi: 1S/C14H14O2/c1-10-3-6-12(7-4-10)16-14-9-11(2)5-8-13(14)15/h3-9,15H,1-2H3
- InChI Key: UUEOVZXBOIDJER-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C)=CC=1)C1=C(C=CC(C)=C1)O
Computed Properties
- Exact Mass: 214.09942
- Monoisotopic Mass: 214.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.46
Phenol, 4-methyl-2-(4-methylphenoxy)- Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
10568-14-6 (Phenol, 4-methyl-2-(4-methylphenoxy)-) Related Products
- 93-51-6(2-Methoxy-4-methylphenol)
- 6443-69-2(3,4,5-Trimethoxytoluene)
- 1195-09-1(2-Methoxy-5-methylphenol)
- 494-99-5(3,4-Dimethoxytoluene)
- 6638-05-7(Methylsyringol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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